Cas no 54288-80-1 (2-(Chloromethyl)pyrrolidine)

• Product Name: 2-(Chloromethyl)pyrrolidine
• CAS No: 54288-80-1
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• MDL: MFCD09743332
• CID: 822255
• PubChem ID: 13593112
• Update Time: 2025-06-09

2-(Chloromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)pyrrolidine
• 2-Chlormethyl-pyrrolidin
• 2-Chloromethylpyrrolidine
• 2-Chloromethyl-pyrrolidine
• AGN-PC-00N7OR
• HT937
• SBB018633
• STK693845
• SureCN5348544
• SB32408
• (R)-2-Chloromethyl-pyrrolidine
• DTXSID60544576
• SCHEMBL5348544
• AKOS005605554
• DB-354948
• CS-0106573
• SB37595
• EN300-215979
• 54288-80-1
• SB34383

• MDL： MFCD09743332
• Inchi： 1S/C5H10ClN/c6-4-5-2-1-3-7-5/h5,7H,1-4H2
• InChI Key： KFINMADAIKCLDI-UHFFFAOYSA-N
• SMILES： ClCC1CCCN1

Computed Properties

• Exact Mass: 119.0501770g/mol
• Monoisotopic Mass: 119.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.020
• Boiling Point: 166 ºC
• Flash Point: 54 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(Chloromethyl)pyrrolidine

Introduction to 2-(Chloromethyl)pyrrolidine (CAS No. 54288-80-1)

2-(Chloromethyl)pyrrolidine is a versatile organic compound with the CAS number 54288-80-1. This compound belongs to the class of pyrrolidines, which are five-membered nitrogen-containing heterocycles. The presence of a chloromethyl group (-CH₂Cl) at the second position of the pyrrolidine ring introduces unique chemical properties, making it a valuable intermediate in various synthetic processes. Recent advancements in organic chemistry have further highlighted its potential in drug discovery, materials science, and industrial applications.

The molecular formula of 2-(Chloromethyl)pyrrolidine is C₅H₉ClN, and its molecular weight is approximately 119.57 g/mol. The compound exists as a colorless to pale yellow liquid under standard conditions. Its structure consists of a pyrrolidine ring (a saturated five-membered ring with one nitrogen atom) substituted with a chloromethyl group at the 2-position. This substitution pattern imparts reactivity to the molecule, enabling it to participate in nucleophilic substitutions and other transformations.

Recent studies have explored the use of 2-(Chloromethyl)pyrrolidine as a building block in medicinal chemistry. For instance, researchers have employed this compound to synthesize bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. The chloromethyl group serves as an electrophilic site, facilitating reactions with nucleophiles such as amines, hydroxides, and thiols. These reactions can lead to the formation of diverse derivatives with potential pharmacological activities.

In addition to its role in drug discovery, 2-(Chloromethyl)pyrrolidine has found applications in polymer chemistry. The compound can be used as a monomer or crosslinking agent in the synthesis of polymeric materials with tailored properties. Recent research has focused on its use in developing biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 2-(Chloromethyl)pyrrolidine typically involves either alkylation or substitution reactions. One common method involves the reaction of pyrrolidine with chloroalkanes in the presence of a base or catalyst. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yields.

From an environmental perspective, understanding the fate and toxicity of 2-(Chloromethyl)pyrrolidine is crucial for its safe handling and disposal. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its transformation. However, further research is needed to assess its long-term impact on ecosystems and human health.

In conclusion, 2-(Chloromethyl)pyrrolidine (CAS No. 54288-80-1) is a multifaceted compound with wide-ranging applications across various fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new possibilities for this compound, its significance in modern chemistry is expected to grow further.